Cas no 606921-20-4 (Pentacene, 1,11-dinitro-)
Pentacene, 1,11-dinitro- structure
Product Name:Pentacene, 1,11-dinitro-
CAS No:606921-20-4
MF:C22H12N2O4
MW:368.341685295105
CID:1620789
Update Time:2024-09-12
Pentacene, 1,11-dinitro- Chemical and Physical Properties
Names and Identifiers
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- Pentacene, 1,11-dinitro-
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- Inchi: 1S/C22H12N2O4/c25-23(26)21-5-1-3-13-7-15-9-16-8-14-4-2-6-22(24(27)28)20(14)12-18(16)10-17(15)11-19(13)21/h1-12H
- InChI Key: QDOJACAPXVLLFO-UHFFFAOYSA-N
- SMILES: C1=CC2=CC3=CC4=CC5=CC=CC([N+]([O-])=O)=C5C=C4C=C3C=C2C([N+]([O-])=O)=C1
Computed Properties
- Exact Mass: 368.07976
Experimental Properties
- Density: 1.475±0.06 g/cm3(Predicted)
- Boiling Point: 647.4±35.0 °C(Predicted)
- PSA: 86.28
Pentacene, 1,11-dinitro- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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